Cas no 200617-78-3 (4-Nitro-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-Nitro-1H-pyrazole-3-carboxylic acid
• CAS No: 200617-78-3
• MF: C₄H₃N₃O₄
• MW: 157.084320306778
• CID: 5104926
• Update Time: 2023-08-25

4-Nitro-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-1H-pyrazole-3-carboxylic acid
• 4-Nitropyrazole-3-carboxylic acid
• 4-Nitro-3-pyrazolecarboxylic acid
• 4-nitro-1H-pyrazole-5-carboxylic acid
• 1H-Pyrazole-3-carboxylic acid, 4-nitro-
• 4-nitro pyrazole-3-carboxylic acid
• 4-Nitro-pyrazole-3-carboxylic acid
• 4-(hydroxynitroso)-1h-pyrazole-3-carboxylic acid
• NSC1411
• nitropyrazolecarboxylic
• 4-nitro-2H-pyrazole-3-carboxylic acid
• Oprea1_039897
• Oprea1_448156
• 4-nitro-pyrazole carboxylic acid

• Inchi： 1S/C4H3N3O4/c8-4(9)3-2(7(10)11)1-5-6-3/h1H,(H,5,6)(H,8,9)
• InChI Key： ZMAXXOYJWZZQBK-UHFFFAOYSA-N
• SMILES： OC(C1=C(C=NN1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 188
• XLogP3: -0.1
• Topological Polar Surface Area: 112